Cas no 896333-01-0 (N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide)

• Product name: N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide
• CAS No: 896333-01-0
• MF: C₂₀H₁₉FN₂O₅S₂
• MW: 450.503666162491
• CID: 6434649
• PubChem ID: 18574201

N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide
• N'-[2-(4-fluorophenyl)sulfonyl-2-thiophen-2-ylethyl]-N-[2-(furan-2-yl)ethyl]oxamide
• N'-[2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-[2-(furan-2-yl)ethyl]ethanediamide
• 896333-01-0
• AKOS024660853
• F2570-0539
• N1-(2-((4-fluorophenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-N2-(2-(furan-2-yl)ethyl)oxalamide

• Inchi： 1S/C20H19FN2O5S2/c21-14-5-7-16(8-6-14)30(26,27)18(17-4-2-12-29-17)13-23-20(25)19(24)22-10-9-15-3-1-11-28-15/h1-8,11-12,18H,9-10,13H2,(H,22,24)(H,23,25)
• InChI Key： OOOGCWQFXYMDQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C(C1=CC=CS1)CNC(C(NCCC1=CC=CO1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 450.07194222g/mol
• Monoisotopic Mass: 450.07194222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide

N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide (CAS No. 896333-01-0): A Comprehensive Overview

N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide (CAS No. 896333-01-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The molecular structure of N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide is composed of several key functional groups, including a fluorobenzene sulfonyl moiety, a thiophene ring, and a furan ring. These functional groups contribute to the compound's overall stability and bioactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted biological activities of N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide. One notable area of research has focused on its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide has also shown promise in neurodegenerative disease models. Preclinical studies have indicated that it can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates, which are hallmarks of diseases such as Alzheimer's and Parkinson's. These findings suggest that the compound may have neuroprotective properties that could be harnessed for therapeutic benefit.

The pharmacokinetic profile of N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, its low toxicity profile in animal models supports its potential for clinical translation.

The synthetic route to produce N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide involves a series of well-defined chemical reactions. The synthesis typically begins with the preparation of the key intermediates, such as 4-fluorobenzene sulfonyl chloride and 2-thiophene acetic acid. These intermediates are then coupled with appropriate amine derivatives to form the final product. The synthetic process is optimized to ensure high yields and purity, which are crucial for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-yl)ethylethanediamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further validate its potential as a novel therapeutic agent.

In conclusion, N'-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-N-2-(furan-2-y l)ethylethanediamide (CAS No. 896333-01-0) is a promising compound with a diverse range of biological activities. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for the development of new treatments for inflammatory and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in medicinal chemistry and pharmaceutical science.